![molecular formula C17H20FNO5 B5493152 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid](/img/structure/B5493152.png)
4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid, also known as Compound A, is a novel chemical compound that has been developed for scientific research purposes. This compound has shown potential in various scientific fields such as pharmacology, biochemistry, and neuroscience.
Scientific Research Applications
4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A has shown potential in various scientific fields such as pharmacology, biochemistry, and neuroscience. It has been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a modulator of ion channels and receptors in the nervous system.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A is not fully understood. However, it has been shown to modulate the activity of various ion channels and receptors in the nervous system. It has been shown to enhance the activity of GABA-A receptors and inhibit the activity of voltage-gated sodium channels. It has also been shown to modulate the activity of NMDA receptors and nicotinic acetylcholine receptors.
Biochemical and Physiological Effects:
4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of GABA-A receptors, which results in anxiolytic and sedative effects. It has also been shown to inhibit the activity of voltage-gated sodium channels, which results in analgesic effects. It has been shown to modulate the activity of NMDA receptors and nicotinic acetylcholine receptors, which results in potential therapeutic effects for diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A has several advantages for lab experiments. It is easy to synthesize and purify, and it has shown potential in various scientific fields. However, it also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. It also has limited stability, which can make it difficult to store for long periods.
Future Directions
There are several future directions for the study of 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A. It can be studied further for its potential therapeutic effects for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It can also be studied further for its potential as a modulator of ion channels and receptors in the nervous system. Additionally, new analogs of 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A can be synthesized and studied for their potential effects. Finally, the mechanism of action of 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A can be studied further to gain a better understanding of its biochemical and physiological effects.
Conclusion:
In conclusion, 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid, also known as 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A, is a novel chemical compound that has shown potential in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies on 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A can lead to new discoveries and potential therapeutic agents for various diseases.
Synthesis Methods
The synthesis of 4-(4-fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid A involves the reaction of 4-(4-fluorophenoxy)piperidine with tetrahydrofuran-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature under an inert atmosphere. The product is then purified by column chromatography to obtain the final compound.
properties
IUPAC Name |
4-(4-fluorophenoxy)-1-(oxolane-3-carbonyl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO5/c18-13-1-3-14(4-2-13)24-17(16(21)22)6-8-19(9-7-17)15(20)12-5-10-23-11-12/h1-4,12H,5-11H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHGYNBYXZAYZIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(=O)N2CCC(CC2)(C(=O)O)OC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorophenoxy)-1-(tetrahydrofuran-3-ylcarbonyl)piperidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.